Cas no 1804870-49-2 (3-Amino-2-fluoroisonicotinonitrile)

3-Amino-2-fluoroisonicotinonitrile is a fluorinated pyridine derivative with a nitrile functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structure combines an amino group at the 3-position and a fluorine atom at the 2-position, enhancing its potential as a building block for heterocyclic synthesis. The electron-withdrawing nitrile group facilitates nucleophilic substitution reactions, while the fluorine atom can influence metabolic stability and binding affinity in bioactive compounds. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other targeted therapeutics. Its high purity and well-defined reactivity profile make it a reliable intermediate for research and industrial applications.
3-Amino-2-fluoroisonicotinonitrile structure
1804870-49-2 structure
Product Name:3-Amino-2-fluoroisonicotinonitrile
CAS No:1804870-49-2
MF:C6H4FN3
MW:137.114463806152
CID:4899025
PubChem ID:130883526
Update Time:2025-06-11

3-Amino-2-fluoroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-fluoroisonicotinonitrile
    • Inchi: 1S/C6H4FN3/c7-6-5(9)4(3-8)1-2-10-6/h1-2H,9H2
    • InChI Key: HGCOOFUIXLFBRZ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C#N)C=CN=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62.7

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Additional information on 3-Amino-2-fluoroisonicotinonitrile

Introduction to 3-Amino-2-fluoroisonicotinonitrile (CAS No. 1804870-49-2)

3-Amino-2-fluoroisonicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804870-49-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isonicotinamide family, which is well-documented for its versatile biological activities and potential therapeutic applications. The presence of both amino and fluoro substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The fluoro group, in particular, is a common pharmacophore in modern medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of bioactive molecules. In the context of 3-Amino-2-fluoroisonicotinonitrile, the fluorine atom at the 2-position of the isonicotinonitrile core enhances the compound's interactions with biological targets, thereby improving its potential as a lead compound for therapeutic intervention.

The amino group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This dual substitution pattern makes 3-Amino-2-fluoroisonicotinonitrile a promising candidate for exploring novel pharmacological mechanisms. Recent advancements in computational chemistry and structure-based drug design have facilitated the optimization of such scaffolds, leading to increased interest in their development.

One of the most compelling aspects of 3-Amino-2-fluoroisonicotinonitrile is its potential role in addressing unmet medical needs. Current research indicates that fluorinated isonicotinamides exhibit inhibitory effects against various enzymes and receptors involved in inflammatory and infectious diseases. For instance, studies have shown that derivatives of this class can modulate immune responses by interacting with key signaling pathways. This has spurred investigations into their efficacy as immunomodulators or antiviral agents.

Moreover, the nitrile group in 3-Amino-2-fluoroisonicotinonitrile contributes to its reactivity, allowing for further chemical transformations that can expand its pharmacological repertoire. Researchers have leveraged this property to develop libraries of analogs with enhanced binding affinity and selectivity. Such efforts are critical in overcoming drug resistance and improving therapeutic outcomes.

The synthesis of 3-Amino-2-fluoroisonicotinonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also enable the introduction of additional functional groups for fine-tuning biological activity.

In terms of preclinical development, 3-Amino-2-fluoroisonicotinonitrile has been evaluated in various in vitro and in vivo models. Preliminary results suggest that it exhibits promising pharmacological profiles, including anti-inflammatory and antiviral effects. These findings have laid the groundwork for further clinical investigations aimed at validating its therapeutic potential. The compound's favorable pharmacokinetic properties, such as good solubility and bioavailability, also contribute to its attractiveness as a drug candidate.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive molecules like 3-Amino-2-fluoroisonicotinonitrile. Predictive modeling tools have been used to forecast interactions between this compound and biological targets, providing insights into its mechanism of action. Such computational approaches complement traditional experimental methods by enabling rapid screening and optimization of lead compounds.

Future directions in the study of 3-Amino-2-fluoroisonicotinonitrile may include exploring its role in neurodegenerative diseases. Emerging evidence suggests that fluorinated heterocycles can modulate neuronal signaling pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. By targeting these pathways, compounds like 3-Amino-2-fluoroisonicotinonitrile could offer new therapeutic strategies for these challenging disorders.

Additionally, the environmental impact of fluorinated compounds has been a growing concern in recent years. However, advancements in green chemistry principles have led to more sustainable synthetic routes for producing these molecules. Efforts to minimize waste generation and reduce energy consumption during synthesis are crucial for ensuring the long-term viability of fluorinated drug candidates like 3-Amino-2-fluoroisonicotinonitrile.

In conclusion, 3-Amino-2-fluoroisonicotinonitrile (CAS No. 1804870-49-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including inflammation, infection, neurodegeneration, and beyond. As research continues to uncover new insights into its pharmacology and synthetic methodologies improve, this compound is poised to play a pivotal role in future drug development efforts.

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